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Compound of Interest

Compound Name: Methyl 6-methoxynicotinate

Cat. No.: B1296975

CAS Number: 26218-80-4

This technical guide provides a comprehensive overview of Methyl 6-methoxynicotinate, a
key chemical intermediate in the pharmaceutical and agrochemical industries. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its physicochemical properties, synthesis, and analytical characterization.

Physicochemical Properties

Methyl 6-methoxynicotinate is a pyridine derivative with the chemical formula CsHaNOs. It is
a white to pale yellow crystalline solid at room temperature. A summary of its key
physicochemical properties is presented in the table below.
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Property Value Reference(s)
CAS Number 26218-80-4 [1]
Molecular Formula CsHoNOs3 [1]
Molecular Weight 167.16 g/mol [2]
Appearance White to pale yellow crystals or 1]
powder
Melting Point 48.5-54.5 °C [1]
Boiling Point 93 °C at 3 Torr [3]
Density 1.156 + 0.06 g/cm3 (Predicted) [3]

- Slightly soluble in Chloroform,
Solubility [4]15]
Ethyl Acetate, and Methanol.

pKa 1.36 + 0.10 (Predicted) [3]

OVLDWZNVBDRZNN-
InChl Key [1]
UHFFFAOYSA-N

SMILES COC(=0)C1=CC=C(OC)N=C1  [1]

Synthesis of Methyl 6-methoxynicotinate

The synthesis of Methyl 6-methoxynicotinate can be achieved through various methods. A
common laboratory-scale preparation involves the microwave-induced methoxylation and
subsequent esterification of a suitable precursor.

Experimental Protocol: Microwave-Assisted Synthesis

This protocol is adapted from a reported synthesis of a related compound, Methyl 2-amino-6-
methoxynicotinate, and illustrates a potential pathway.

Materials and Reagents:

o Crude methyl 2-chloro-6-methoxynicotinate
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1,4-Dioxane

Benzylamine or 4-methoxybenzylamine

Ethanol

10% Palladium on Carbon (Pd/C) catalyst
Procedure:

e Amination: A 100 mL microwave reaction vessel is charged with crude methyl 2-chloro-6-
methoxynicotinate (e.g., 6.50 g, 32.2 mmol), 1,4-dioxane (128 mL), and an excess of
benzylamine or 4-methoxybenzylamine (e.g., 10 equivalents).

e The vessel is sealed and the reaction mixture is irradiated in a microwave instrument at 170
°C for 2 hours.

 After cooling to room temperature, the reaction mixture is concentrated to dryness under
reduced pressure to yield the crude benzylamino intermediate.

o Deprotection (Hydrogenation): The crude intermediate is dissolved in ethanol (e.g., 25 mL for
4.0 g of intermediate).

e The solution is then subjected to hydrogenation in a flow reactor (e.g., H-Cube) over a 10%
Pd/C catalyst cartridge at an elevated temperature (e.g., 70 °C) under full hydrogenation
mode.

e The solvent is removed under reduced pressure to afford the final product.
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Workflow for Microwave-Assisted Synthesis
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Caption: A generalized workflow for the microwave-assisted synthesis of Methyl 6-
methoxynicotinate.
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Biological Activity and Signaling Pathways

Methyl 6-methoxynicotinate is primarily utilized as a versatile building block in the synthesis
of more complex, biologically active molecules.[6] For instance, it is a key intermediate in the
preparation of nicotine analogs for agrochemical research and in the synthesis of compounds
targeting central nervous system (CNS) disorders.[4][6]

While direct biological activity data for Methyl 6-methoxynicotinate is limited, its structural
relationship to nicotinic acid suggests potential interactions with related biological pathways.
Nicotinic acid and its derivatives are known to interact with nicotinic acetylcholine receptors
(nAChRs), which are ligand-gated ion channels involved in a variety of physiological
processes.[7] Activation of NAChRs can trigger downstream signaling cascades, including the
PI3K-Akt pathway, which is implicated in neuroprotection.[7]
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Generalized Nicotinic Acetylcholine Receptor Signaling
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General HPLC Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 6-
methoxynicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296975#methyl-6-methoxynicotinate-cas-number-
26218-80-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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